Cas no 476645-90-6 (1,8-dihydroxy-3-methoxy-11H-benzofuro[2,3-b][1]benzopyran-11-one)

• Product Name: 1,8-dihydroxy-3-methoxy-11H-benzofuro[2,3-b][1]benzopyran-11-one
• CAS No: 476645-90-6
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• CID: 2013008
• Update Time: 2025-03-26

1,8-dihydroxy-3-methoxy-11H-benzofuro[2,3-b][1]benzopyran-11-one Chemical and Physical Properties

Names and Identifiers

• 1,8-dihydroxy-3-methoxy-11H-benzofuro[2,3-b][1]benzopyran-11-one
• 2,6-dihydroxy-8-methoxy-10,11-dioxa-benzo[b]fluoren-5-one
• sophorophenolone
• 5,4'-Dihydroxy-7-methoxycoumaronochromone
• 11H-Benzofuro[2,3-b][1]benzopyran-11-one, 1,8-dihydroxy-3-methoxy-

• Inchi： 1S/C16H10O6/c1-20-8-5-10(18)14-12(6-8)22-16-13(15(14)19)9-3-2-7(17)4-11(9)21-16/h2-6,17-18H,1H3
• InChI Key： KVZNFUGKQAFTBW-UHFFFAOYSA-N
• SMILES： COC1C=C2OC3=C(C(C2=C(O)C=1)=O)C1C(=CC(=CC=1)O)O3

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• XLogP3: 1.64

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Boiling Point: 431.0±45.0 °C(Predicted)
• pka: 6.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones